N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide

• IUPAC Name: N-[4-chloro-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C20H14ClN3O2/c21-16-9-8-14(23-18(25)11-13-5-2-1-3-6-13)12-15(16)20-24-19-17(26-20)7-4-10-22-19/h1-10,12H,11H2,(H,23,25)
• InChI Key: SZWVLQDJTSUUEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C20H14ClN3O2
• Molecular Weight: 363.8 g/mol

Description

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide, also known as CP-945,598, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide acts as a competitive antagonist of the CB1 receptor, binding to the receptor and preventing the activation of downstream signaling pathways. This results in a reduction in the effects of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol, which are involved in the regulation of various physiological processes. By blocking the CB1 receptor, this compound can modulate the activity of various neurotransmitter systems, including the dopaminergic, serotonergic, and noradrenergic systems.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the modulation of pain sensation, appetite regulation, and mood. In animal models, this compound has been shown to reduce pain sensitivity and improve pain-related behaviors. It has also been found to reduce food intake and body weight in obese animals, suggesting a potential role in the treatment of obesity. This compound has also been shown to have antidepressant-like effects in animal models, indicating a potential role in the treatment of depression.

Advantages and Limitations for Lab Experiments

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide has several advantages as a tool for scientific research. It is a highly selective antagonist of the CB1 receptor, meaning that it can be used to study the specific effects of CB1 receptor modulation without interfering with other neurotransmitter systems. It also has a long half-life, allowing for sustained effects and reducing the need for frequent dosing. However, this compound also has some limitations. It is relatively expensive compared to other research tools, and its effects can be influenced by factors such as age, sex, and strain of animal used in experiments.

Future Directions

There are many potential future directions for research involving N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide. One area of interest is the development of novel therapeutic approaches for conditions such as chronic pain, obesity, and depression. This compound may also have potential applications in the treatment of addiction and substance abuse, as the CB1 receptor is involved in the reward pathway and the effects of drugs of abuse. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide involves several steps, including the formation of an oxazole ring and the introduction of a chloro group. The final product is obtained through the reaction of the intermediate compound with phenylacetic acid. The synthesis of this compound has been well-documented in the literature, and various modifications to the synthesis method have been proposed to improve yield and purity.

Scientific Research Applications

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide has been widely used in scientific research, particularly in the field of neuroscience. This compound has been found to be a potent and selective antagonist of the cannabinoid CB1 receptor, which is involved in a variety of physiological processes, including pain sensation, appetite regulation, and mood modulation. This compound has been used to study the role of the CB1 receptor in these processes, as well as to develop novel therapeutic approaches for conditions such as chronic pain, obesity, and depression.